[5-(Methylnitrosamino)-1-(3-pyridyl)-1-pentanone

Description

[5-(Methylnitrosamino)-1-(3-pyridyl)-1-pentanone, also known as C5-NNK, is a chemical compound that has been synthesized and studied in the context of tobacco-related research . It is related to tobacco-specific nitrosamines . Studies often use it as a reference standard . Researchers have used it in experiments to compare the toxicant levels in both new and traditional smokeless tobacco products . Chemical suppliers such as BOC Sciences and ENCO offer this compound for research purposes .

As a research tool, [5-(Methylnitrosamino)-1-(3-pyridyl)-1-pentanone] is available for purchase from various chemical suppliers . It is a special chemical compound with the molecular formula $C_{11}H_{15}N_3O_2$ . It has an average mass of 221.26 g/mol . Information regarding its specifications, such as catalog number (M325810) and CAS number (424788-94-3), are readily accessible .

A similar compound, 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanol (NNAL), along with its glucuronides, serves as a biomarker for tobacco uptake . Another related compound is 5-(Methylnitrosamino)-1-(3-pyridyl)-1-pentanol, which has a molecular weight of 223.27 and the molecular formula $C_{11}H_{17}N_3O_2$ . It is a metabolite of NNAL and is soluble in chloroform, ethyl acetate, and methanol .

• CAS No.: 424788-94-3
• Product Name: [5-(Methylnitrosamino)-1-(3-pyridyl)-1-pentanone
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol
• IUPAC Name: N-methyl-N-(5-oxo-5-pyridin-3-ylpentyl)nitrous amide
• Standard InChI: InChI=1S/C11H15N3O2/c1-14(13-16)8-3-2-6-11(15)10-5-4-7-12-9-10/h4-5,7,9H,2-3,6,8H2,1H3
• Standard InChIKey: MVHAMSMJYGCRLP-UHFFFAOYSA-N
• SMILES: CN(CCCCC(=O)C1=CN=CC=C1)N=O
• Canonical SMILES: CN(CCCCC(=O)C1=CN=CC=C1)N=O
• Synonyms: 5-(Methylnitrosoamino)-1-(3-pyridinyl)-1-pentanone
• PubChem Compound: 5151200
• Last Modified: Sep 16 2023